Cas no 1146-91-4 (Benzoic acid,2-benzoyl-3-methyl-)

• Product Name: Benzoic acid,2-benzoyl-3-methyl-
• CAS No: 1146-91-4
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 159061
• PubChem ID: 349622
• Update Time: 2025-04-19

Benzoic acid,2-benzoyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-benzoyl-3-methyl-
• 2-Benzoyl-3-methyl-benzoesaeure
• 2-benzoyl-3-methyl-benzoic acid
• 3-Methyl-2-benzoylbenzoesaeure
• 3-Methyl-2-benzoyl-benzoesaeure
• KB-228360
• NSC409448
• SureCN51520
• DTXSID40325249
• NSC-409448
• SCHEMBL51520
• 1146-91-4
• 2-benzoyl-3-methylbenzoic acid

• Inchi： 1S/C15H12O3/c1-10-6-5-9-12(15(17)18)13(10)14(16)11-7-3-2-4-8-11/h2-9H,1H3,(H,17,18)
• InChI Key： ALCCIWCIVXRVCD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C(C(=O)O)=CC=CC=1C

Computed Properties

• Exact Mass: 240.07866
• Monoisotopic Mass: 240.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.223
• Boiling Point: 416.5°C at 760 mmHg
• Flash Point: 219.8°C
• Refractive Index: 1.606
• PSA: 54.37
• LogP: 2.92420